
Evaluating the Cost-Effectiveness of Bismuth
Subgallate in Clinical Applications: A

Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1255031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bismuth subgallate is a versatile bismuth salt of gallic acid with a long history of use in

various clinical settings. Its characteristic astringent, antimicrobial, and hemostatic properties

have positioned it as a treatment for controlling minor bleeding, managing wound and ostomy

odors, and addressing certain gastrointestinal disturbances. This guide provides an objective

comparison of bismuth subgallate's performance and cost-effectiveness against common

alternatives, supported by experimental data and detailed methodologies to inform research

and development.

Mechanism of Action
Bismuth subgallate's therapeutic effects stem from a combination of actions. As an astringent,

it causes tissue to contract, which helps to reduce secretions and bleeding. It is also believed

to possess antimicrobial properties by binding to bacterial cell walls and inhibiting key

enzymes.[1] Its most notable mechanism, particularly in surgical applications, is its role as a

hemostatic agent. It is thought to activate Hageman factor (clotting factor XII), which initiates

the intrinsic pathway of the coagulation cascade, leading to thrombin formation and a stable

fibrin clot.[1][2]
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Bismuth subgallate's activation of the intrinsic coagulation cascade.

Application 1: Topical Hemostasis
Bismuth subgallate is frequently used as a topical hemostatic agent in minor surgical

procedures, such as tonsillectomies, dental extractions, and dermatological applications, to

control capillary bleeding.

Performance Comparison
Clinical studies have evaluated its efficacy against standard methods and other hemostatic

agents. A notable application is in tonsillectomy, where its use has been shown to significantly

reduce the time to achieve hemostasis and the number of surgical ties required.[3][4]

Parameter
Bismuth Subgallate
Group

Control Group (No
Agent)

Statistical
Significance

Mean Time to

Hemostasis (minutes)
7.8 9.9 p < 0.05

Mean Number of Ties

Used
1.5 3.4 p < 0.05

Data from a

randomized controlled

trial in pediatric

tonsillectomy (n=72).

[3][4]

Cost-Effectiveness Comparison
While formal pharmacoeconomic studies are limited, a cost-effectiveness evaluation can be

inferred by comparing the material cost against performance benefits, such as reduced
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operative time. Alternatives range from simple gauze to advanced absorbable hemostats like

gelatin sponges and oxidized regenerated cellulose.

Agent Form
Estimated Cost
(USD)

Key Features

Bismuth Subgallate Bulk Powder (100g) $80 - $190[5][6]
Activates intrinsic

pathway; astringent.

Absorbable Gelatin

Sponge (Gelfoam®)

Dental Sponge (Size

4)

~$28.75 per

sponge[7]

Provides a matrix for

clotting.

Oxidized Regenerated

Cellulose (Surgicel®)
2"x3" Dressing ~$27.50 per unit[8]

Bactericidal; forms a

clot matrix.

Prices are estimates based on publicly available data from various suppliers and are subject to

change. Cost per application for bismuth subgallate powder is very low but requires

preparation (e.g., as a paste).

Experimental Protocol: Evaluation in Tonsillectomy
The following protocol is based on the methodology described by Fenton et al. (1995).[3][4]

Patient Selection: A cohort of 100 pediatric patients scheduled for tonsillectomy were

enrolled in a prospective randomized trial.

Randomization: Patients were randomly assigned to one of two groups: the test group

(n=50) receiving bismuth subgallate and the control group (n=50) receiving no topical

hemostatic agent.

Surgical Procedure: All tonsillectomies were performed using a standardized dissection

technique by either a Consultant or a Registrar.

Intervention: In the test group, immediately following the removal of each tonsil, the tonsillar

fossa was packed with a gauze swab containing a paste of bismuth subgallate and

adrenaline. In the control group, a plain gauze swab was used for compression.

Outcome Measurement:
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Time to Hemostasis: Timed from the removal of the tonsil to the point where the fossa was

dry.

Number of Ties: The total number of surgical ligatures required to control bleeding points

was recorded.

Post-operative Morbidity: Parameters such as pain, fever, and secondary hemorrhage

were monitored.

Data Analysis: The collected data for 72 patients (39 in the test group, 33 in the control) was

analyzed for statistical significance using appropriate statistical tests.
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Generalized workflow for a clinical trial comparing hemostatic agents.

Application 2: Internal Deodorant
Bismuth subgallate is the active ingredient in several over-the-counter products for reducing

fecal and flatus odor, commonly used by patients with ostomies, fecal incontinence, or following

bariatric surgery.[9] It is thought to work by binding to sulfur-containing compounds in the gut.
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Performance and Cost-Effectiveness Comparison
The efficacy of internal deodorants is often subjective and difficult to quantify. Bismuth
subgallate is considered effective by many users, but alternatives exist.[10] The cost-

effectiveness depends on the required dosage and the price per tablet or capsule.

Agent Active Ingredient
Estimated Cost
(USD) per 100
Doses

Mechanism

Devrom®
Bismuth Subgallate

(200mg)
$13.95 - $15.27[1][9]

Binds sulfur

compounds.

Activated Charcoal
Activated Charcoal

(~280mg)
~$6.25[11]

Adsorbs odor

molecules.

Chlorophyllin Copper

Complex
Chlorophyllin (~50mg)

~$11.99 (for 100

capsules)[12]
Neutralizes odors.

Prices are estimates for 100-count bottles based on publicly available data and are subject to

change. A "dose" is considered one to two tablets/capsules.

Experimental Protocol: Evaluating Fecal Odor Reduction
(Generalized)
A robust clinical trial to quantify odor reduction would involve the following steps:

Subject Recruitment: Enroll subjects with colostomies or ileostomies who report significant

fecal odor.

Study Design: A double-blind, placebo-controlled, crossover study design is optimal to

minimize subjective bias.

Intervention: Subjects would receive periods of treatment with the active agent (e.g.,

bismuth subgallate) and a placebo, separated by a washout period.

Odor Assessment:
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Quantitative: Collection of fecal or flatus samples for analysis by gas chromatography to

measure the concentration of volatile sulfur compounds (e.g., hydrogen sulfide, methyl

mercaptan).

Qualitative: Use of validated odor-assessment scales where subjects or independent

judges rate odor intensity and unpleasantness.

Data Analysis: Comparison of quantitative and qualitative data between the active treatment

and placebo phases to determine efficacy.

Safety and Toxicology
Bismuth subgallate is generally considered safe for short-term use as directed. The oral

bioavailability is very low (around 0.04%).[1] However, chronic use of large amounts can lead

to bismuth accumulation and potential neurotoxicity.[8] A common, harmless side effect is the

darkening of the stool and/or tongue.[12] It should be used with caution in individuals with

hepatic or renal impairment.

Conclusion
The cost-effectiveness of bismuth subgallate is highly dependent on its clinical application.

As a Topical Hemostatic Agent: Bismuth subgallate appears to be a cost-effective option for

controlling minor surgical bleeding. The low material cost of the powder, combined with

demonstrated efficacy in reducing procedure time, presents a favorable economic profile

compared to more expensive, pre-packaged hemostatic agents, particularly when large

areas require treatment.

As an Internal Deodorant: Bismuth subgallate is competitively priced against alternatives

like activated charcoal and chlorophyllin. Its effectiveness is well-regarded by users, making

it a viable choice in this market. The ultimate cost-effectiveness for a patient will depend on

the required dosage to achieve satisfactory odor control.

For drug development professionals, bismuth subgallate's established mechanisms and

safety profile offer a solid foundation. Future research should focus on developing novel

formulations to enhance its hemostatic or deodorizing properties and on conducting formal

pharmacoeconomic studies to quantify its cost-effectiveness in specific clinical scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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